Cas no 384351-12-6 (1-[3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one)

• Product Name: 1-[3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one
• CAS No: 384351-12-6
• MF: C₂₁H₂₄N₂O₅
• MW: 384.425665855408
• CID: 5842725
• PubChem ID: 3144547
• Update Time: 2025-06-11

1-[3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one
• Ethanone, 1-[3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-
• Oprea1_588930
• AKOS000638524
• F0877-0012
• HMS609D16
• AKOS021996351
• SR-01000469660-1
• 1-(3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone
• SCHEMBL3308921
• Oprea1_787837
• 384351-12-6
• SR-01000469660
• ChemDiv1_007826
• 1-[3,5-bis(3,4-dimethoxyphenyl)-3,4-dihydropyrazol-2-yl]ethanone
• 1-[3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

• Inchi： 1S/C21H24N2O5/c1-13(24)23-17(15-7-9-19(26-3)21(11-15)28-5)12-16(22-23)14-6-8-18(25-2)20(10-14)27-4/h6-11,17H,12H2,1-5H3
• InChI Key： AJRRNJMMFPVEAV-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CC=C(OC)C(OC)=C2)CC(C2=CC=C(OC)C(OC)=C2)=N1)C

Computed Properties

• Exact Mass: 384.16852187g/mol
• Monoisotopic Mass: 384.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 518.3±60.0 °C(Predicted)
• pka: -0.90±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-[3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one

Chemical and Biological Properties of 1-[3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 384351-12-6)

The compound 1-[3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one (CAS No. 384351-12-6) represents a fascinating molecular entity with significant potential in the field of pharmaceutical chemistry and drug discovery. Its unique structural framework, featuring a pyrazole core substituted with dimethoxyphenyl groups, makes it an intriguing candidate for further exploration in medicinal chemistry. This introduction delves into the chemical properties, biological activities, and recent research applications of this compound.

The molecular structure of 1-[3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one consists of a central pyrazole ring (C₃H₄N₂) appended to an acetyl group via an ethyl chain. The pyrazole ring is further functionalized with two dimethoxyphenyl groups at the 3 and 5 positions. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for designing novel bioactive compounds.

In terms of chemical reactivity, the presence of the acetyl group and the electron-rich nature of the dimethoxyphenyl rings suggest that this compound may undergo various transformations useful in synthetic chemistry. For instance, the acetyl group can be readily converted into other functional groups such as amides or esters through nucleophilic acyl substitution reactions. Additionally, the aromatic rings can participate in electrophilic aromatic substitution or cross-coupling reactions, enabling further derivatization and structural diversification.

Beyond its synthetic utility, 1-[3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one has garnered attention due to its potential biological activities. The pyrazole scaffold is well-known for its role in drug discovery, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The dimethoxyphenyl substituents may enhance binding affinity to biological targets by introducing hydrophobic interactions and π-stacking effects.

Recent studies have highlighted the pharmacological relevance of pyrazole derivatives in modulating enzyme activity and receptor binding. For example, modifications of the pyrazole core have been shown to influence kinase inhibition and neurotransmitter receptor interactions. The specific arrangement of substituents in 1-[3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one may confer selectivity for certain biological pathways over others.

One particularly intriguing aspect of this compound is its potential application in oncology research. Pyrazole-based molecules have been explored as inhibitors of various cancer-related enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs). The electron-withdrawing effect of the acetyl group combined with the electron-donating dimethoxyphenyl rings could optimize interactions with active sites on these enzymes. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases relevant to cancer progression.

Furthermore, the compound’s structural features align well with emerging trends in drug design aimed at improving pharmacokinetic properties. The presence of bulky aromatic groups can enhance target engagement while minimizing off-target effects. Additionally, metabolic stability assessments indicate that 1-[3,5-bis(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethan-1-one retains its integrity under physiological conditions.

In vitro assays have been conducted to evaluate the biological profile of this compound across multiple targets. Notably, it demonstrated moderate activity against a panel of kinases at submicromolar concentrations in cell-free assays. These findings are supported by docking studies that predict favorable binding interactions between the compound’s core structure and target proteins.

The synthesis of analogs has been pursued to fine-tune potency and selectivity further. By varying substituents on the pyrazole ring or introducing additional functional groups at strategic positions within the molecule, 1-[3,3,5-bis(3,4,dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-y]ethylone)can be optimized for specific therapeutic applications.
These derivatives will serve as valuable tools for exploring new therapeutic modalities in preclinical research.

The broader significance of this compound lies in its contribution to expanding the chemical space available for drug discovery. By integrating structural motifs known for biological activity—such as pyrazoles and dimethoxyphenyl groups—this molecule exemplifies how rational design principles can yield promising candidates for further development.

In conclusion, 1-[3,3,5-bis(3,4,dimethoxyphenyl)-4,5-dihydro-pyrazol